[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ethyl ether

• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-6-(ethoxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H16N4OS/c1-4-19-8-12-17-18-13(15-16-14(18)20-12)11-6-9(2)5-10(3)7-11/h5-7H,4,8H2,1-3H3
• InChI Key: MKDJTBIDWLVXMN-UHFFFAOYSA-N
• SMILES: CCOCC1=NN2C(=NN=C2S1)C3=CC(=CC(=C3)C)C

Description

[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ethyl ether is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the triazolothiadiazole family and has been found to have various properties that make it useful in a range of research applications.

Mechanism of Action

The mechanism of action of [3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ethyl ether is not yet fully understood. However, it has been suggested that the compound may act by inhibiting key enzymes involved in cell proliferation and survival, or by disrupting the function of cellular membranes.
Biochemical and Physiological Effects:
[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ethyl ether has been found to have a range of biochemical and physiological effects. In addition to its cytotoxic activity against cancer cells, the compound has been shown to have anti-inflammatory and antioxidant properties. It has also been found to have a protective effect on the liver, and may have potential applications in the treatment of liver disease.

Advantages and Limitations for Lab Experiments

One major advantage of [3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ethyl ether is its potent cytotoxic activity against cancer cells. This makes it a valuable tool for researchers studying the mechanisms of cancer cell growth and proliferation. However, the compound has also been found to have some limitations, including its relatively low solubility in water and its potential toxicity to normal cells.

Future Directions

There are a number of potential future directions for research on [3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ethyl ether. One area of interest is in the development of new drugs and therapies based on the compound's cytotoxic activity against cancer cells. Another potential direction is in the study of the compound's anti-inflammatory and antioxidant properties, which may have applications in the treatment of a range of diseases. Additionally, further research is needed to fully understand the mechanism of action of the compound, and to explore its potential uses in other areas of scientific research.

Synthesis Methods

The synthesis of [3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ethyl ether has been described in the literature. One common method involves the reaction of 3,5-dimethylaniline with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then reacted with ethyl chloroacetate to give the desired product.

Scientific Research Applications

[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl ethyl ether has been found to have a range of potential applications in scientific research. One major area of interest is in the development of new drugs and therapies, particularly for the treatment of cancer. The compound has been found to have potent cytotoxic activity against a range of cancer cell lines, and has been shown to induce cell cycle arrest and apoptosis.